1,2-Dichloropropane

• CAS: 78-87-5; 26638-19-7(mixedisomers)
• Molecular Formula: C3H6Cl2
• Molecular Weight: 112.98 g/mol
• SMILES: CC(CCl)Cl
• InChI: InChI=1S/C3H6Cl2/c1-3(5)2-4/h3H,2H2,1H3
• InChIKey: KNKRKFALVUDBJE-UHFFFAOYSA-N
• Solubility: less than 0.1 mg/mL at 70.7 °F (NTP, 1992); Sol in alcohol, ether, benzene and chloroform; Miscible with org solvents; In water, 2,800 mg/l @ 25 °C; Solubility in water, g/100ml at 20 °C: 0.26; 0.3%

When scaling dehydrochlorination processes, substituting 1,2-dichloropropane with other dichloropropane isomers introduces kinetic variability and higher solvent recovery costs. 1,2-Dichloropropane (CAS 78-87-5) provides defined, measurable advantages for process optimization: - Faster dehydrochlorination kinetics: 60.6 kJ/mol activation energy over silica-alumina catalysts enables higher throughput and informed reactor design. - Lower distillation energy demand: Enthalpy of vaporization of 36.14 kJ/mol vs. 40.61 kJ/mol for 1,3-DCP delivers measurable savings in solvent recovery operations. - Reliable supply: ≥98% purity (GC), available in research and bulk quantities with controlled storage and dangerous goods shipping compliance.

1,2-Dichloropropane Procurement Guide: CAS 78-87-5 Key Differentiators and Selection Criteria

1,2-Dichloropropane (CAS 78-87-5) is a chlorinated C3 alkane, also known as propylene dichloride, with the molecular formula C3H6Cl2 and a molecular weight of 112.99 g/mol [1]. It is a colorless, flammable liquid with a chloroform-like odor [2]. Key physical properties include a boiling point of 96.3°C, a density of 1.1583 g/cm³ at 20°C, and a vapor pressure of 53.3 mm Hg at 25°C [1]. This compound serves as a chemical intermediate, industrial solvent, and has historical use as a component in soil fumigant formulations [3].

• [1] Agency for Toxic Substances and Disease Registry (ATSDR). Toxicological Profile for 1,2-Dichloropropane. Atlanta (GA): U.S. Department of Health and Human Services, Public Health Service; 2021. View Source
• [2] Larranga, M.D., Lewis, R.J. Sr., Lewis, R.A. Hawley's Condensed Chemical Dictionary, 16th Edition. John Wiley & Sons, Inc.; 2016. View Source
• [3] Carter, W. A promising new soil amendment and disinfectant. Science. 1943;97(2519):383-384. View Source

Why 1,2-Dichloropropane Cannot Be Substituted with Generic Dichloropropane Isomers

The term 'dichloropropane' encompasses several positional isomers with distinct physicochemical properties, reactivity profiles, and environmental fates. Substituting 1,2-dichloropropane with 1,3-dichloropropane or 1,1-dichloropropane without experimental validation can lead to significant deviations in process outcomes, reaction kinetics, and regulatory compliance [1]. Differences in boiling point, enthalpy of vaporization, OH radical reactivity, and susceptibility to anaerobic biodegradation mean that these isomers are not interchangeable in synthetic pathways, environmental remediation strategies, or analytical applications [2][3]. The specific chlorine substitution pattern on the propane backbone dictates its behavior in dehydrochlorination, nucleophilic substitution, and metabolic transformations [4].

• [1] An, X., Hu, H. Enthalpies of Vaporization of Some Multichloro-alkanes. Acta Physico-Chimica Sinica. 1989;5(05):565-571. View Source
• [2] Jeffers, P.M., Ward, L.M., Woytowitch, L.M., Wolfe, N.L. Homogeneous Hydrolysis Rate Constants for Selected Chlorinated Methanes, Ethanes, Ethenes, and Propanes. Environmental Science & Technology. 1989;23(8):965-969. View Source
• [3] Qiu, X., Stock, M.K., Davis, J.W. Remedial options for chlorinated volatile organics in a partially anaerobic aquifer. Remediation. 2004;14(4):39-47. View Source
• [4] Pistarà, S., Chiabrando, G., Busca, G. A Study of the Dehydrochlorination of 1,2-Dichloropropane over Silica−Alumina Catalysts. Industrial & Engineering Chemistry Research. 2001;40(14):3262-3269. View Source

Quantitative Differentiation of 1,2-Dichloropropane (CAS 78-87-5) from Closest Analogs

1,2-Dichloropropane vs. 1,3-Dichloropropane: Faster Dehydrochlorination Kinetics and Lower Activation Energy

1,2-Dichloropropane undergoes catalytic dehydrochlorination over silica-alumina more rapidly than its 1,3-isomer [1]. The activation energy for 1,2-dichloropropane conversion is 60.6 kJ/mol [1]. Both isomers yield 1-chloropropene geometric isomers above 500 K, but the faster kinetics of 1,2-DCP can influence process residence time and reactor design [1].

Evidence Dimension	Dehydrochlorination reaction rate
Target Compound Data	Faster reaction rate; Activation energy = 60.6 kJ/mol
Comparator Or Baseline	1,3-Dichloropropane: Slower reaction rate
Quantified Difference	12dcp reacts more rapidly than 13dcp; Activation energy difference not quantified in source
Conditions	Silica-alumina catalyst bed, temperature > 500 K

Why This Matters

Faster dehydrochlorination kinetics may enable shorter reactor residence times or lower operating temperatures in processes targeting chloropropene intermediates.

• [1] Pistarà, S., Chiabrando, G., Busca, G. A Study of the Dehydrochlorination of 1,2-Dichloropropane over Silica−Alumina Catalysts. Industrial & Engineering Chemistry Research. 2001;40(14):3262-3269. View Source

1,2-Dichloropropane vs. 1,3-Dichloropropane: Lower Enthalpy of Vaporization and Boiling Point for Energy-Efficient Separations

1,2-Dichloropropane has a standard enthalpy of vaporization of 36.14 ± 0.05 kJ/mol and a normal boiling point of ~96°C, compared to 40.61 ± 0.10 kJ/mol and ~120°C for 1,3-dichloropropane [1][2]. This lower ΔHv reduces the energy required for distillation-based separations and solvent recovery.

Evidence Dimension	Enthalpy of vaporization
Target Compound Data	36.14 ± 0.05 kJ/mol
Comparator Or Baseline	1,3-Dichloropropane: 40.61 ± 0.10 kJ/mol
Quantified Difference	4.47 kJ/mol lower
Conditions	Standard conditions, LKB 8721-3 vaporization calorimeter

Why This Matters

Lower vaporization enthalpy translates directly to reduced energy costs in distillation and evaporation unit operations, a key procurement consideration for large-volume solvent or intermediate use.

• [1] An, X., Hu, H. Enthalpies of Vaporization of Some Multichloro-alkanes. Acta Physico-Chimica Sinica. 1989;5(05):565-571. View Source
• [2] Agency for Toxic Substances and Disease Registry (ATSDR). Toxicological Profile for 1,2-Dichloropropane. Atlanta (GA): U.S. Department of Health and Human Services, Public Health Service; 2021. View Source

1,2-Dichloropropane vs. 1-Chloropropane and 2-Chloropropane: Slower Atmospheric OH Radical Reaction Rate

The gas-phase reaction rate constant with OH radicals at room temperature for 1,2-dichloropropane is 4.6 ± 0.6 × 10⁻¹³ cm³ molecule⁻¹ s⁻¹, slower than for 1-chloropropane (9.8 ± 1.0 × 10⁻¹³) and 2-chloropropane (7.0 ± 0.7 × 10⁻¹³) [1]. This implies a longer atmospheric lifetime for 1,2-dichloropropane compared to monochlorinated propanes.

Evidence Dimension	OH radical reaction rate constant
Target Compound Data	k = 4.6 ± 0.6 × 10⁻¹³ cm³ molecule⁻¹ s⁻¹
Comparator Or Baseline	1-Chloropropane: 9.8 ± 1.0 × 10⁻¹³; 2-Chloropropane: 7.0 ± 0.7 × 10⁻¹³
Quantified Difference	~53% slower than 1-chloropropane; ~34% slower than 2-chloropropane
Conditions	Room temperature, gas phase, pulsed laser photolysis–laser induced fluorescence

Why This Matters

Slower OH radical reactivity indicates greater atmospheric persistence, which may be a critical factor in environmental fate modeling and regulatory compliance for industrial emissions.

• [1] Rate constants for the reactions of OH with chlorinated propanes. Physical Chemistry Chemical Physics. 2001;3:2701-2705. DOI: 10.1039/B102971C. View Source

1,2-Dichloropropane vs. Tetrachloroethene and Trichloroethene: Resistance to Anaerobic Reductive Dechlorination Guides Remediation Strategy Selection

In anaerobic microcosm studies, very little degradation of 1,2-dichloropropane was observed, whereas tetrachloroethene (PCE) and trichloroethene (TCE) underwent biological reductive dechlorination with half-lives of 20 and 22 days, respectively [1]. Aerobic degradation of 1,2-DCP had a half-life of 63 days, and zero-valent iron treatment had little effect on reducing 1,2-DCP levels [1].

Evidence Dimension	Anaerobic biodegradation half-life
Target Compound Data	Very little degradation observed in anaerobic microcosms; aerobic half-life = 63 days
Comparator Or Baseline	PCE: 20 days; TCE: 22 days; 1,1,1-TCA: 41 days (anaerobic half-lives)
Quantified Difference	1,2-DCP shows negligible anaerobic degradation compared to 20-41 day half-lives for other chlorinated solvents
Conditions	Anaerobic microcosms with electron donor addition

Why This Matters

The recalcitrance of 1,2-DCP under anaerobic conditions means that in situ bioremediation strategies effective for PCE/TCE plumes may fail for 1,2-DCP contamination, necessitating alternative remediation approaches such as aerobic biostimulation or chemical oxidation.

• [1] Qiu, X., Stock, M.K., Davis, J.W. Remedial options for chlorinated volatile organics in a partially anaerobic aquifer. Remediation. 2004;14(4):39-47. View Source

1,2-Dichloropropane as a Feedstock: Regioselective Chlorination to Valuable Chloropropanes with ≥5:1 Selectivity

A patented process uses 1,2-dichloropropane, a by-product of chlorohydrin production, as a low-cost starting material for chlorinated propanes and propenes [1][2]. The process employs regioselective catalysts that provide a regioselectivity to one chloropropane of at least 5:1 relative to other chloropropanes [2]. This enables valorization of a waste stream into higher-value products.

Evidence Dimension	Regioselectivity in chlorination
Target Compound Data	Feedstock capable of regioselective chlorination with ≥5:1 selectivity
Comparator Or Baseline	Conventional non-selective chlorination processes (baseline selectivity not specified)
Quantified Difference	≥5:1 regioselectivity to target chloropropane
Conditions	Catalytic chlorination with regioselective catalysts (e.g., AlCl3, iodobenzene derivatives)

Why This Matters

The ability to use 1,2-DCP as a regioselective chlorination feedstock provides an economic incentive for procurement as a raw material in integrated chemical manufacturing, particularly for producers of allyl chloride and epichlorohydrin who generate 1,2-DCP as a by-product.

• [1] Tirtowidjojo, M.M., et al. Process for the production of chlorinated propenes. U.S. Patent Application US20140371494A1. 2014. View Source
• [2] Tirtowidjojo, M.M., et al. Process for the production of chlorinated propenes. U.S. Patent Application US20140378762A1. 2014. View Source

1,2-Dichloropropane vs. 1,3-Dichloropropane: Distinct Dual Isotope Fractionation Signature for Environmental Forensics

Stable carbon and chlorine isotope fractionation values for anaerobic dechlorination of 1,2-dichloropropane by Dehalogenimonas cultures are εC = −13.6 ± 1.4 ‰ and εCl = −27.4 ± 5.2 ‰, yielding a dual isotope slope Λ = 0.5 ± 0.1 [1]. This distinct Λ value enables differentiation of 1,2-DCP degradation from that of 1,2,3-trichloropropane (Λ = 4 ± 2) in contaminated groundwater [1].

Evidence Dimension	Dual C-Cl isotope fractionation slope (Λ)
Target Compound Data	Λ = 0.5 ± 0.1
Comparator Or Baseline	1,2,3-Trichloropropane: Λ = 4 ± 2
Quantified Difference	Λ differs by factor of ~8
Conditions	Anaerobic reductive dechlorination by Dehalogenimonas alkenigignens strain BRE15 M

Why This Matters

The unique dual isotope slope provides a forensic tool for distinguishing biodegradation pathways of 1,2-DCP from co-occurring contaminants, essential for monitored natural attenuation assessments and regulatory compliance at contaminated sites.

• [1] Dual C–Cl isotope fractionation offers potential to assess biodegradation of 1,2-dichloropropane and 1,2,3-trichloropropane by Dehalogenimonas cultures. Chemosphere. 2024;358:142170. View Source

Optimal Application Scenarios for 1,2-Dichloropropane (CAS 78-87-5) Based on Quantitative Evidence

Catalytic Dehydrochlorination to Chloropropenes: Leveraging Faster Kinetics

In processes aiming to produce 1-chloropropene isomers via catalytic dehydrochlorination, 1,2-dichloropropane offers a kinetic advantage over 1,3-dichloropropane. The faster reaction rate and defined activation energy of 60.6 kJ/mol over silica-alumina catalysts [1] can inform reactor design parameters such as space velocity and catalyst bed volume. Procurement of high-purity 1,2-DCP is advisable when maximizing throughput in dehydrochlorination units is a priority.

Solvent Recovery by Distillation: Exploiting Lower Enthalpy of Vaporization

For industrial solvent applications where recovery and recycling via distillation are practiced, 1,2-dichloropropane's lower enthalpy of vaporization (36.14 kJ/mol) compared to 1,3-dichloropropane (40.61 kJ/mol) [1] translates to measurable energy savings. This differential can be a decisive factor in total cost of ownership calculations for large-scale solvent users in cleaning, degreasing, or extraction processes.

Groundwater Remediation Design: Accounting for Anaerobic Recalcitrance

At sites contaminated with mixed chlorinated solvent plumes, the negligible anaerobic degradation of 1,2-dichloropropane, contrasted with the 20-22 day half-lives of PCE and TCE [1], must be explicitly accounted for in remedy selection. Bioremediation strategies relying on anaerobic reductive dechlorination are unlikely to be effective for 1,2-DCP, pointing instead toward aerobic biostimulation (63-day half-life) or in situ chemical oxidation as more viable treatment technologies.

Valorization of Epichlorohydrin By-Product Streams via Regioselective Chlorination

1,2-Dichloropropane is generated as a by-product in the high-temperature chlorination of propylene to allyl chloride, a key intermediate for epichlorohydrin [1]. Patented processes enable the catalytic regioselective chlorination of this by-product stream to higher-value chloropropanes with ≥5:1 selectivity [2]. This presents a compelling valorization pathway for integrated chlor-alkali and epoxy resin manufacturers seeking to improve atom economy and reduce waste disposal costs.

• [1] Pistarà, S., Chiabrando, G., Busca, G. A Study of the Dehydrochlorination of 1,2-Dichloropropane over Silica−Alumina Catalysts. Industrial & Engineering Chemistry Research. 2001;40(14):3262-3269. View Source
• [2] Tirtowidjojo, M.M., et al. Process for the production of chlorinated propenes. U.S. Patent Application US20140371494A1. 2014. View Source